Cas no 1805630-26-5 (3-Cyano-2-ethyl-5-methoxybenzoic acid)

• Product Name: 3-Cyano-2-ethyl-5-methoxybenzoic acid
• CAS No: 1805630-26-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010249
• Update Time: 2025-05-22

3-Cyano-2-ethyl-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-methoxybenzoic acid

• Inchi： 1S/C11H11NO3/c1-3-9-7(6-12)4-8(15-2)5-10(9)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： HHLSBFWKHQBMJD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=C(C(=O)O)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-2-ethyl-5-methoxybenzoic acid

3-Cyano-2-ethyl-5-methoxybenzoic Acid: A Comprehensive Overview

3-Cyano-2-ethyl-5-methoxybenzoic acid, also known by its CAS number 1805630-26-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzoic acid, featuring a cyano group at the 3-position, an ethyl group at the 2-position, and a methoxy group at the 5-position. These substituents impart unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-Cyano-2-ethyl-5-methoxybenzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound is typically synthesized through a multi-step process that includes nucleophilic substitution, oxidation, and coupling reactions. The presence of electron-withdrawing groups like the cyano and methoxy groups plays a crucial role in directing the reactivity of the molecule during these reactions.

3-Cyano-2-ethyl-5-methoxybenzoic acid exhibits interesting physical properties, including a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvents. Its molecular structure, with the cyano group acting as an electron-withdrawing substituent, enhances its ability to participate in hydrogen bonding and other intermolecular interactions. This property is particularly useful in applications where strong intermolecular forces are required.

In recent years, there has been growing interest in exploring the biological activities of 3-Cyano-2-ethyl-5-methoxybenzoic acid. Studies have shown that this compound possesses potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Researchers have also investigated its role as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, derivatives of this compound have been studied for their ability to inhibit certain enzymes associated with neurodegenerative diseases.

The application of 3-Cyano-2-ethyl-5-methoxybenzoic acid extends beyond pharmacology into materials science. Its ability to form stable crystalline structures makes it a valuable component in the development of advanced materials such as organic semiconductors and sensors. Recent research has focused on its use in creating self-healing materials, where its chemical reactivity plays a pivotal role in restoring material integrity after damage.

In terms of environmental impact, 3-Cyano-2-ethyl-5-methoxybenzoic acid has been found to be biodegradable under certain conditions, which is an important consideration for its use in industrial applications. However, further studies are required to fully understand its environmental fate and potential risks.

The future of 3-Cyano-2-ethyl-5-methoxybenzoic acid lies in its continued exploration across diverse fields. As research progresses, new applications are likely to emerge, driven by advancements in synthetic chemistry and materials science. The compound's unique combination of chemical properties positions it as a versatile building block for developing innovative solutions in both academic and industrial settings.